Cas no 1565360-13-5 (3-(2-methylpentyl)pyrrolidine)

• Product Name: 3-(2-methylpentyl)pyrrolidine
• CAS No: 1565360-13-5
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6222927
• PubChem ID: 104680523
• Update Time: 2025-06-08

3-(2-methylpentyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpentyl)pyrrolidine
• EN300-1845534
• 1565360-13-5

• Inchi： 1S/C10H21N/c1-3-4-9(2)7-10-5-6-11-8-10/h9-11H,3-8H2,1-2H3
• InChI Key： QIHXCKAFXJSWQK-UHFFFAOYSA-N
• SMILES： N1CCC(C1)CC(C)CCC

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(2-methylpentyl)pyrrolidine

Introduction to 3-(2-methylpentyl)pyrrolidine (CAS No. 1565360-13-5)

3-(2-methylpentyl)pyrrolidine, identified by the chemical compound code CAS No. 1565360-13-5, is a significant organic molecule that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits a blend of properties that make it a valuable intermediate in the development of various chemical entities. The pyrrolidine ring, a six-membered heterocyclic structure incorporating nitrogen, forms the core of this molecule, while the 2-methylpentyl side chain contributes to its distinct physicochemical characteristics. Such structural motifs are often explored for their potential in modulating biological pathways and enhancing pharmacological efficacy.

The synthesis and application of 3-(2-methylpentyl)pyrrolidine have been subjects of extensive research, particularly in the context of drug discovery and molecular design. The presence of the pyrrolidine moiety is particularly noteworthy, as it is a common structural feature in numerous bioactive compounds. Pyrrolidine derivatives are known for their role in inhibiting various enzymes and receptors, making them pivotal in the development of therapeutic agents targeting neurological disorders, cardiovascular diseases, and infectious diseases. The specific substitution pattern in 3-(2-methylpentyl)pyrrolidine enhances its versatility, allowing for further functionalization to tailor its biological activity.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel scaffolds like 3-(2-methylpentyl)pyrrolidine as potential drug candidates. Researchers have leveraged molecular modeling techniques to predict the interactions between this compound and biological targets, providing insights into its mechanism of action. For instance, studies suggest that derivatives of pyrrolidine can interact with G-protein coupled receptors (GPCRs), which are integral to many signaling pathways involved in physiological processes. The 2-methylpentyl group not only influences the solubility and metabolic stability of the compound but also plays a role in modulating its binding affinity to biological targets.

The pharmacokinetic profile of 3-(2-methylpentyl)pyrrolidine is another area of interest. The structural features present in this molecule contribute to its absorption, distribution, metabolism, and excretion (ADME) properties. The pyrrolidine ring can undergo various metabolic transformations, while the alkyl side chain may influence fat solubility and blood-brain barrier penetration. These factors are critical in determining the compound's bioavailability and therapeutic window. Recent studies have highlighted the importance of optimizing these parameters to enhance drug efficacy while minimizing side effects.

Moreover, the synthetic pathways for 3-(2-methylpentyl)pyrrolidine have been refined to improve yield and purity. Modern synthetic methodologies often employ catalytic processes that minimize waste and energy consumption, aligning with green chemistry principles. Transition metal-catalyzed reactions have been particularly effective in constructing the pyrrolidine core and introducing the 2-methylpentyl substituent. Such approaches not only enhance efficiency but also allow for greater control over reaction outcomes, enabling the synthesis of enantiomerically pure forms if required.

In conclusion, 3-(2-methylpentyl)pyrrolidine (CAS No. 1565360-13-5) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural attributes and favorable physicochemical properties position it as a valuable building block for developing novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, compounds like this are expected to play an increasingly significant role in addressing complex medical challenges.